Cas no 2137879-86-6 ({[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine)

{[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine structure
2137879-86-6 structure
Product Name:{[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine
CAS No:2137879-86-6
MF:C14H29NO2
MW:243.385564565659
CID:6301295
PubChem ID:165489636
Update Time:2025-07-17

{[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • 2137879-86-6
    • {[4-(2-methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine
    • EN300-800508
    • {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine
    • Inchi: 1S/C14H29NO2/c1-5-13(2,3)15-12-14(6-9-16-4)7-10-17-11-8-14/h15H,5-12H2,1-4H3
    • InChI Key: CZAQHRRYLXZONO-UHFFFAOYSA-N
    • SMILES: O1CCC(CCOC)(CNC(C)(C)CC)CC1

Computed Properties

  • Exact Mass: 243.219829168g/mol
  • Monoisotopic Mass: 243.219829168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.5Ų

{[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine Pricemore >>

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{[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine Related Literature

Additional information on {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine

Recent Advances in the Study of {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine (CAS: 2137879-86-6)

The compound {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine (CAS: 2137879-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of investigation has been the synthesis and optimization of {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest that the compound may have applications in treating neurological disorders, owing to its ability to interact with neurotransmitter systems. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability as a drug candidate.

Another significant aspect of recent research is the exploration of the compound's mechanism of action. Molecular docking studies and binding assays have provided insights into how {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine interacts with target proteins. These findings are crucial for understanding its therapeutic potential and for guiding the design of derivatives with enhanced efficacy and reduced side effects.

In conclusion, {[4-(2-Methoxyethyl)oxan-4-yl]methyl}(2-methylbutan-2-yl)amine (CAS: 2137879-86-6) represents a promising candidate for further drug development. Ongoing research aims to fully characterize its biological activities, optimize its synthetic production, and evaluate its safety and efficacy in preclinical models. The compound's unique structural and pharmacological properties position it as a valuable subject of study in the quest for novel therapeutic agents.

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